N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide

• IUPAC Name: N-(2-methylpropyl)-4-(3-piperidin-1-ylpyrazin-2-yl)oxybenzamide
• InChI: InChI=1S/C20H26N4O2/c1-15(2)14-23-19(25)16-6-8-17(9-7-16)26-20-18(21-10-11-22-20)24-12-4-3-5-13-24/h6-11,15H,3-5,12-14H2,1-2H3,(H,23,25)
• InChI Key: IAJVNIFGTLYKEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=C(C=C1)OC2=NC=CN=C2N3CCCCC3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide, also known as GSK-2330672, is a compound developed by GlaxoSmithKline for the treatment of various diseases such as anxiety, depression, and schizophrenia.

Mechanism Of Action

N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide is a selective antagonist of the 5-HT6 receptor, a subtype of the serotonin receptor. The 5-HT6 receptor is predominantly expressed in the brain and is involved in the regulation of various physiological processes such as mood, cognition, and appetite. By blocking the 5-HT6 receptor, N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide modulates the activity of various neurotransmitter systems, leading to its therapeutic effects.
Biochemical and Physiological Effects:
N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide has been shown to have anxiolytic, antidepressant, and cognitive-enhancing effects in preclinical studies. It has also been shown to improve social behavior in rodent models of autism spectrum disorder. The compound has a good safety profile and does not cause significant side effects at therapeutic doses.

Advantages And Limitations For Lab Experiments

N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide has several advantages for lab experiments, including its high potency and selectivity for the 5-HT6 receptor, as well as its good safety profile. However, the compound has limitations in terms of its pharmacokinetic properties, such as its short half-life and poor brain penetration, which may limit its efficacy in vivo.

Future Directions

There are several future directions for the development of N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide. One potential application is in the treatment of cognitive deficits associated with various neurological and psychiatric disorders. Another potential application is in the treatment of autism spectrum disorder, where it has shown promising results in preclinical studies. Future research could also focus on improving the pharmacokinetic properties of the compound to enhance its efficacy in vivo. Finally, the potential therapeutic applications of N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide in other diseases such as Parkinson's disease and Alzheimer's disease could also be explored.
In conclusion, N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide is a promising compound with potential therapeutic applications in various diseases such as anxiety, depression, and schizophrenia. Its selective antagonist activity towards the 5-HT6 receptor makes it a unique and valuable tool for studying the role of this receptor in various physiological processes. Further research is needed to fully explore the therapeutic potential of this compound and to develop more effective treatments for these diseases.

Synthesis Methods

The synthesis of N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide involves several steps, including the synthesis of the pyrazine and benzamide moieties, followed by coupling of the two fragments. The final product is obtained through purification by column chromatography. The synthesis method has been described in detail in a patent application filed by GlaxoSmithKline.

Scientific Research Applications

N-isobutyl-4-[(3-piperidin-1-ylpyrazin-2-yl)oxy]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as anxiety, depression, and schizophrenia. In preclinical studies, it has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to improve cognitive function in rodent models of schizophrenia.